2-(4-Methoxy-2-nitrophenoxy)-1-phenyl-1-ethanone

• Molecular Formula: C15H13NO5
• Molecular Weight: 287.27 g/mol
• IUPAC Name: 2-(4-methoxy-2-nitrophenoxy)-1-phenylethanone
• InChI: InChI=1S/C15H13NO5/c1-20-12-7-8-15(13(9-12)16(18)19)21-10-14(17)11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key: RCIUIUUBVJMCGV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OCC(=O)C2=CC=CC=C2)[N+](=O)[O-]

Description

2-(4-Methoxy-2-nitrophenoxy)-1-phenyl-1-ethanone is a useful research compound. Its molecular formula is C15H13NO5 and its molecular weight is 287.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under an inert atmosphere, 4-methoxy-2-nitrophenol (1.5 g; 8.86 mmol) is dissolved in 30 ml of acetone, and then 2-bromoacetophenone (1.5 eq.; 13.29 mmol; 2.79 g) and also potassium carbonate (1.2 eq.; 10.64 mmol; 1.47 g) are added. The mixture is stirred vigorously, at reflux, for 3 hours. After returning to ambient temperature, the potassium carbonate is filtered off, the filtrate is evaporated and the residue is taken up in a water/ethyl acetate mixture. The organic phase is dried over MgSO4 and then concentrated under reduced pressure. The crude reaction product is purified by flash chromatography on silica gel (eluant: PE/AcOEt (8/2)). The title product is obtained in the form of a yellow solid.